Cas no 70589-22-9 (1H-Pyrazol-4-amine,1-(6-hydrazinyl-3-pyridazinyl)-, hydrochloride (1:2))

• Product Name: 1H-Pyrazol-4-amine,1-(6-hydrazinyl-3-pyridazinyl)-, hydrochloride (1:2)
• CAS No: 70589-22-9
• MF: C₇H₁₁Cl₂N₇
• MW: 264.115137338638
• CID: 568163
• PubChem ID: 3053982
• Update Time: 2025-04-19

1H-Pyrazol-4-amine,1-(6-hydrazinyl-3-pyridazinyl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine,1-(6-hydrazinyl-3-pyridazinyl)-, hydrochloride (1:2)
• 1-(6-hydrazinylpyridazin-3-yl)pyrazol-4-amine,dihydrochloride
• 3(2H)-Pyridazinone, 6-(4-amino-1H-pyrazol-1-yl)-, hydrazone, dihydroch loride
• DTXSID00220882
• 70589-22-9
• 3-Hydrazino-6-(4-amino-1-pyrazolyl)pyridazine dihydrochloride
• 3(2H)-Pyridazinone, 6-(4-amino-1H-pyrazol-1-yl)-, hydrazone, dihydrochloride
• 6-(4-Amino-1H-pyrazol-1-yl)-3(2H)-pyridazinone hydrazone dihydrochloride

• Inchi： 1S/C7H9N7.2ClH/c8-5-3-10-14(4-5)7-2-1-6(11-9)12-13-7;;/h1-4H,8-9H2,(H,11,12);2*1H
• InChI Key： VZWKKPCCUHIJBP-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C=C(C=N1)N)C1=CC=C(NN)N=N1

Computed Properties

• Exact Mass: 263.04563
• Monoisotopic Mass: 263.045299
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 108

Experimental Properties

• Boiling Point: 537.9°C at 760 mmHg
• Flash Point: 279.1°C
• PSA: 107.67